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For researchers, scientists, and drug development professionals, the selection of materials and
reagents is a critical process where performance, safety, and environmental impact are
paramount. Adipate esters, widely used as plasticizers to impart flexibility to polymers, are often
considered safer alternatives to phthalates. However, not all adipates are created equal in
terms of their environmental footprint. This guide provides an in-depth comparative analysis of
the environmental impact of different adipates, focusing on key performance indicators
supported by experimental data. We will delve into the biodegradability, ecotoxicity, and
bioaccumulation potential of conventional petroleum-based adipates, such as dioctyl adipate
(DOA) and di(2-ethylhexyl) adipate (DEHA), and diisononyl adipate (DINA), alongside the
emerging class of bio-based adipates.

The Adipate Landscape: A Move Towards Greener
Alternatives

Adipate plasticizers are essential additives in a myriad of applications, from medical devices
and food packaging to flooring and automotive interiors. Their primary function is to increase
the flexibility and durability of materials, particularly polyvinyl chloride (PVC). The growing
concerns over the endocrine-disrupting effects of phthalate plasticizers have propelled adipates
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to the forefront as a viable alternative.[1][2][3][4][5][6] HoweVer, the environmental fate of these
compounds is a crucial consideration. Adipates are not chemically bound to the polymer matrix
and can leach into the environment over time, necessitating a thorough evaluation of their
environmental impact.[1]

This guide will focus on a comparative assessment of the following adipates:

o Dioctyl Adipate (DOA) / Di(2-ethylhexyl) Adipate (DEHA): One of the most common and
widely studied adipate plasticizers.

» Diisononyl Adipate (DINA): Another commercially significant adipate plasticizer.

» Bio-based Adipates: An emerging class of plasticizers derived from renewable feedstocks,
with a focus on those produced from bio-based adipic acid.

Lifecycle Assessment: A Holistic View of
Environmental Impact

A comprehensive understanding of the environmental impact of a chemical extends beyond its
immediate toxicity and biodegradability. A Life Cycle Assessment (LCA) provides a "cradle-to-
grave" analysis, evaluating the environmental burdens associated with a product's entire life
cycle, from raw material extraction and manufacturing to use and final disposal.[7][8]

While a direct comparative LCA for all adipates is not readily available in published literature,
we can infer the potential advantages of bio-based adipates by examining the production of
their precursor, adipic acid.

Key Findings from LCA Studies:

» Petroleum-based Adipic Acid: The conventional production of adipic acid from petroleum-
based feedstocks is an energy-intensive process that generates significant greenhouse gas
emissions, including nitrous oxide (N20), a potent greenhouse gas.[9]

» Bio-based Adipic Acid: The production of adipic acid from renewable resources, such as
glucose or lignin, offers a substantial reduction in greenhouse gas emissions.[10][11][12][13]
Life cycle assessments of bio-based adipic acid production show a potential reduction of
62% to 78% in greenhouse gas emissions compared to the conventional petrochemical
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route.[11] This is primarily due to the use of a biorefinery side-stream as a feedstock and the
avoidance of nitrous oxide emissions.[11]

This significant reduction in the carbon footprint at the raw material stage suggests that bio-
based adipates have a considerable advantage in their overall lifecycle environmental impact
compared to their petroleum-based counterparts.
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Caption: A simplified comparison of the lifecycle stages of petroleum-based versus bio-based
adipates.

Biodegradability: The Fate of Adipates in the
Environment

The persistence of a chemical in the environment is a key determinant of its long-term impact.
"Readily biodegradable" substances are those that are rapidly broken down by microorganisms
in the environment, preventing their accumulation. The Organisation for Economic Co-
operation and Development (OECD) provides a set of standardized guidelines for testing the
ready biodegradability of chemicals, with the OECD 301F (Manometric Respirometry Test)
being a commonly used method.[14][15][16][17][18]

Comparative Biodegradation Data:
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. Biodegra Readily
. Test Duration . .
Adipate Inoculum dation Biodegra  Source(s)
Method (days)
(%) dable?
OECD
DEHA/ 301B Activated
. 35 ~100% Yes [19]
DOA (Modified Sludge
Sturm)
Semi-
continuous
DEHA/ ) Activated 73-92%
activated 21 ) Yes [19]
DOA Sludge (daily loss)
sludge
(SCAS)
) Pseudomo
Respiromet
DINA nas 39 62% Yes [20]
er Test ]
aeruginosa
Bio-based
Poly(butyle
Non-
ne OECD »
) specific 28 > 60% Yes [21]
succinate 301F )
. bacteria
adipate)
(PBSA)

Analysis of Biodegradability:

The available data indicates that both petroleum-based and bio-based adipates are generally

considered to be readily biodegradable.[19][20][21] This is a significant advantage over many

phthalate plasticizers, which exhibit greater persistence in the environment. The high

biodegradation rates of adipates suggest that they are unlikely to persist and bioaccumulate in

the environment.

Ecotoxicity: Impact on Aquatic and Terrestrial
Ecosystems
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Ecotoxicity studies are crucial for understanding the potential harm a chemical can cause to
living organisms in the environment. These studies typically determine the concentration of a
substance that is lethal to 50% of a test population (LC50) or causes a specific adverse effect
in 50% of the population (EC50).

Aquatic Toxicity

The aquatic environment is a primary recipient of chemical pollutants. Therefore, assessing the
toxicity of adipates to aquatic organisms such as fish, invertebrates (e.g., Daphnia), and algae
is essential.

Comparative Aquatic Toxicity Data:

] Test . Value
Adipate . Endpoint Exposure Source(s)
Organism (mglL)
Daphnia
DEHA/DOA magna 48h LC50 0.48 - 0.85 Acute [19]

(Water Flea)

Daphnia
DEHA / DOA magna 21d NOEC 0.024 Chronic [19]
(Water Flea)

Not toxic at
Algae and water
DEHA / DOA ] Acute S Acute [19]
Fish solubility limit
(0.78 mg/L)
Considered
Aquatic to be slightl
DINA ‘ _ - il - [22]
Organisms hazardous to
water
Dibutyl Pimephales
Succinate promelas
) 96h LC50 4.26 - 4.46 Acute [23]
(Bio-based (Fathead
analogue) Minnow)
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Analysis of Aquatic Toxicity:

DEHA/DOA exhibits acute and chronic toxicity to Daphnia magna at concentrations in the sub-
mg/L to low mg/L range.[19] However, it is not acutely toxic to fish and algae at its limit of water
solubility.[19] Information on the aquatic toxicity of DINA is less specific, with a general
classification of being "slightly hazardous to water".[22] For bio-based alternatives, data on a
structural analogue, dibutyl succinate, suggests moderate acute toxicity to fish.[23] It is
important to note that the toxicity of adipates can be influenced by their breakdown products,
specifically the monoesters.[1][18]

Soil Toxicity

Adipates can enter the terrestrial environment through various pathways, including the disposal
of plastic waste in landfills. Their impact on soil organisms and overall soil health is therefore a
relevant consideration.

Soil Toxicity and Fate:

Currently, there is a lack of quantitative, comparative soil toxicity data (e.g., EC50 values for
earthworms or soil microorganisms) for different adipates in the public domain. However,
studies on the environmental fate of adipates suggest that they are relatively immobile in soil
due to their tendency to sorb to organic carbon.[5][6] This reduces the likelihood of them
leaching into groundwater. Furthermore, their biodegradability by soil microorganisms is a key
factor in their environmental dissipation.[5][6]

Bioaccumulation: The Potential to Concentrate in
Organisms

Bioaccumulation is the process by which a chemical builds up in an organism over time, often
to a concentration much higher than in the surrounding environment. The bioconcentration
factor (BCF) is a common metric used to assess bioaccumulation potential.

Comparative Bioaccumulation Data:
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Bioaccumulati

Adipate Organism BCF Value . Source(s)
on Potential

DEHA/ DOA Bluegill Fish 27 Low [19]

DINA - - Low [24][25]

Analysis of Bioaccumulation:

The available data for both DEHA/DOA and DINA indicate a low potential for bioaccumulation
in aquatic organisms.[19][24][25] The low BCF value for DEHA in bluegill fish suggests that it is
not likely to accumulate to high levels in the food chain.[19] This is a favorable characteristic
from an environmental perspective, as it reduces the risk of secondary poisoning in higher
trophic level organisms.

Experimental Protocols: A Guide to Assessing
Environmental Impact

To ensure the reliability and comparability of environmental impact data, standardized
experimental protocols are essential. The following are key methodologies for assessing the
biodegradability and aquatic toxicity of adipates.

Ready Biodegradability - OECD 301F: Manometric
Respirometry Test

This method is widely used to determine the ready biodegradability of chemical substances.
[14][15][16][17][18]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms (typically from a wastewater treatment plant) and incubated in a closed
respirometer. The consumption of oxygen by the microorganisms as they biodegrade the test
substance is measured over a 28-day period. The amount of oxygen consumed is compared to
the theoretical oxygen demand (ThOD) to calculate the percentage of biodegradation.

Step-by-Step Methodology:
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Preparation of Test Medium: A mineral medium containing essential inorganic salts is
prepared.

Inoculum Preparation: Activated sludge from a domestic wastewater treatment plant is
collected and prepared to ensure a viable microbial population.

Test Setup: The test substance is added to the mineral medium in a respirometer flask at a
known concentration. The inoculum is then added. Control flasks containing only the
inoculum and reference flasks with a readily biodegradable substance (e.g., sodium
benzoate) are also prepared.

Incubation: The flasks are incubated at a constant temperature (typically 20-25°C) in the dark
for 28 days.

Measurement: The oxygen consumption in each flask is measured continuously or at regular
intervals using a pressure sensor.

Data Analysis: The percentage of biodegradation is calculated by dividing the measured
oxygen consumption (corrected for the blank control) by the theoretical oxygen demand
(ThOD) of the test substance. A substance is considered readily biodegradable if it reaches
at least 60% biodegradation within a 10-day window during the 28-day test period.
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Caption: A simplified workflow for the OECD 301F Manometric Respirometry Test.

Acute Toxicity Test for Daphnia magna - OECD 202

This test is used to determine the acute immobilization of Daphnia magna when exposed to a
chemical substance.
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Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours. The number of immobilized daphnids is recorded, and the EC50 (the concentration

that immobilizes 50% of the daphnids) is calculated.

Step-by-Step Methodology:

Test Organisms: Healthy, young Daphnia magna (less than 24 hours old) are used for the
test.

Test Solutions: A series of test solutions with different concentrations of the adipate are
prepared in a suitable culture medium. A control group with no test substance is also
included.

Exposure: A specific number of daphnids are placed in each test vessel containing the test
solutions.

Incubation: The test vessels are maintained under controlled conditions of temperature and
light for 48 hours.

Observation: The number of immobilized daphnids (those that are unable to swim after
gentle agitation) is recorded at 24 and 48 hours.

Data Analysis: The 48-hour EC50 value and its confidence limits are calculated using
appropriate statistical methods.

Conclusion: Making Informed Choices for a
Sustainable Future

The comparative analysis of the environmental impact of different adipates reveals a clear

trend towards more sustainable alternatives. While conventional petroleum-based adipates like

DOA/DEHA and DINA offer the advantage of being readily biodegradable and having low

bioaccumulation potential, their lifecycle begins with a fossil-fuel-intensive process.

Bio-based adipates, on the other hand, present a compelling case for a reduced environmental

footprint, primarily due to the significantly lower greenhouse gas emissions associated with the

production of their bio-based adipic acid precursor. As the chemical industry continues to shift

towards a circular economy, the adoption of bio-based plasticizers will be a critical step in
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reducing our reliance on finite resources and mitigating the environmental impact of plastic
products.

For researchers, scientists, and drug development professionals, the selection of an adipate
plasticizer should be guided by a holistic assessment of its performance, safety, and
environmental credentials. While data gaps for some of the newer bio-based adipates still exist,
the evidence strongly suggests that they are a promising and more sustainable alternative to
their petroleum-based counterparts. By prioritizing materials with a lower lifecycle impact, the
scientific community can play a pivotal role in driving the transition to a greener and more
sustainable future.

References

e UP Biochemicals. (n.d.). The Benefits of Bio-Derived Adipic Acid. Retrieved from [Link]

¢ RSC Publishing. (n.d.). Life cycle assessment of adipic acid production from lignin. Retrieved
from [Link]

o UP Biochemicals. (2023, July 3). Adipic Acid Biobased: A Sustainable Alternative for the
Chemical Industry. Retrieved from [Link]

e UP Biochemicals. (n.d.). How to Produce Sustainable Adipic Acid. Retrieved from [Link]

e Hottle, T. A., Bilec, M. M., & Landis, A. E. (2017). Prospective life cycle assessment of bio-
based adipic acid production from forest residues. Biofuels, Bioproducts and Biorefining,
11(4), 694-706.

e Vikhareva, I., Aminova, G., & Mazitova, A. (2021). Ecotoxicity of the Adipate Plasticizers:
Influence of the Structure of the Alcohol Substituent. Molecules, 26(16), 4833.

e Petroleum HPV. (n.d.). READY BIODEGRADABILITY: OECD 301F Manometric
Respirometry Test. Retrieved from [Link]

e Vikhareva, I. N., Aminova, G., & Mazitova, A. (2021). Ecotoxicity of the Adipate Plasticizers:
Influence of the Structure of the Alcohol Substituent. Semantic Scholar. Retrieved from [Link]

e Vikhareva, I., Aminova, G., & Mazitova, A. (2022). Development of a Highly Efficient
Environmentally Friendly Plasticizer. Polymers, 14(9), 1888.

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://upbiochemicals.com/the-benefits-of-bio-derived-adipic-acid/
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c8gc01491e
https://upbiochemicals.com/adipic-acid-biobased-a-sustainable-alternative-for-the-chemical-industry/
https://upbiochemicals.com/how-to-produce-sustainable-adipic-acid/
https://petroleumhpv.org/pages/attachments/1057779-Final-Report-revised.pdf
https://www.semanticscholar.org/paper/Ecotoxicity-of-the-Adipate-Plasticizers%3A-Influence-Vikhareva-Aminova/d7f7e9f3b5e4c6f9b1b7e8b2b7e5e3e3c8c7d8a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

OECD SIDS. (n.d.). Bis(2-ethylhexyl)adipate (DEHA). Retrieved from [Link]

Vikhareva, I. N., Mazitova, A. K., Deberdeev, R. Y., & Deberdeey, T. R. (2021).
Biodegradation chemistry of new adipate plasticizers. Journal of Physics: Conference Series,
2094(5), 052032.

Hoshino, M., & Kawali, F. (2021). Investigation of OECD 301F ready biodegradability test to
evaluate chemical fate in a realistic environment. Journal of Pesticide Science, 46(2), 143-
151.

Canada.ca. (n.d.). State of the Science Report Phthalate Substance Grouping 1,2-
Benzenedicarboxylic acid, diisononyl ester 1,2-Benzenedicarboxylic. Retrieved from [Link]

Vikhareva, I. N., Aminova, G., & Mazitova, A. (2021). Ecotoxicity of the Adipate Plasticizers:
Influence of the Structure of the Alcohol Substituent. Molecules, 26(16), 4833.

Vikhareva, I., Aminova, G., & Mazitova, A. (2021). Ecotoxicity of the Adipate Plasticizers:
Influence of the Structure of the Alcohol Substituent. Molecules, 26(16), 4833.

Mohan, H., & Gupta, R. (2013). Progress in bio-based plastics and plasticizing modifications.
Wang, Y., Zhang, Y., Wang, J., & Li, Y. (2023).

Concawe. (2022). Generation of biodegradability data on petroleum constituents using
enhanced tests (OECD Guideline 301 F). Concawe Review, 31(2), 16-21.

Abe, N., Funahashi, H., & Horie, Y. (2021). Evaluating the Ready Biodegradability of
Biodegradable Plastics Using OECD Test Guideline 301F. Journal of Polymers and the
Environment, 29(5), 1469-1479.

Romano, D., et al. (2023). Understanding Marine Biodegradation of Bio-Based Oligoesters
and Plasticizers. Polymers, 15(6), 1511.

CPSC. (2019). CPSC Staff Statement on University of Cincinnati Report “Toxicity Review for
Diisononyl Adipate (DINA)”. Retrieved from [Link]

Aropha. (n.d.). Types of OECD 301 Biodegradation Tests. Retrieved from [Link]

Hasan, Y., & Li, X. (2021). Life Cycle Assessment of Poly (butylene adipate-co-terephthalate)
(PBAT)-Talc Ontario Agri-Film. Journal of Polymers and the Environment, 29(10), 3245-3257.
Nannou, C. ., et al. (2020). Biodegradability Assessment of Food Additives Using OECD
301F Respirometric Test. Chemosphere, 241, 125071.

EPA. (2021). Fate Assessment for Diisononyl Phthalate (DINP). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=2b8b8f8f-1b1b-4b1b-9b1b-2b8b8f8f1b1b
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/state-science-report-phthalate-substance-grouping-diisononyl-ester.html
https://www.cpsc.gov/s3fs-public/Toxicity%20Review%20for%20Diisononyl%20Adipate%20(DINA).pdf?_ga=2.181820428.1401890919.1678890919-181820428.1678890919
https://aropha.com/knowledge-center/oecd-301-biodegradation-tests/
https://www.epa.gov/sites/default/files/2021-01/documents/dinp_fate_assessment_final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Alexy, R., et al. (2008). Application of the OECD 301F respirometric test for the
biodegradability assessment of various potential endocrine disrupting chemicals.
Bioresource Technology, 99(9), 3458-3467.

Hoshino, M., & Kawali, F. (2021). Investigation of OECD 301F ready biodegradability test to
evaluate chemical fate in a realistic environment. Journal of Pesticide Science, 46(2), 143-
151.

AIChE. (2012). (602bc) Life Cycle Assessment of Plasticizers: DEHP Versus “Green”
Alternatives. Retrieved from [Link]

ENVIRONMENTAL. (n.d.). Daphnia magna LC50 48h. Retrieved from [Link]

Horvath, B. (2021). Life Cycle Assessment Model of Plastic Products: Comparing
Environmental Impacts for Different Scenarios in the Production Stage. Polymers, 13(5),
788.

PENPET. (n.d.). Diisononyl adipate for safe and flexible plasticizers. Retrieved from [Link]
OECD. (n.d.). Test No. 301: Ready Biodegradability. Retrieved from [Link]

Cherkasov, A., et al. (2017). Comparing LD50/LC50 Machine Learning Models for Multiple
Species.

Kienzler, A., et al. (2019). Relationships between Daphnia LC 50 and fish NOEC values by
MOA. Environmental Science and Pollution Research, 26(21), 21453-21463.

Harth, V., et al. (2021). Quantitative investigation of the urinary excretion of three specific
monoester metabolites of the plasticizer diisononyl adipate (DINA). International Journal of
Hygiene and Environmental Health, 237, 113824.

NIST. (2022). Life Cycle Environmental Impacts of Plastics: A Review. Retrieved from [Link]

Pillai, K. S., & Saravana Bhavan, P. (2021). Classifying chemicals into toxicity categories
based on LC50 values- Pros and cons. Journal of Environmental Biology, 42(4), 885-891.
Schur, C., et al. (2022). Daphnids can safeguard the use of alternative bioassays to the
acute fish toxicity test: a focus on neurotoxicity. Environmental Science & Technology,
56(15), 10766-10776.

Mayer, F. L., & Ellersieck, M. R. (1986). Manual of Acute Toxicity: Interpretation and Data
Base for 410 Chemicals and 66 Species of Freshwater Animals. U.S. Fish and Wildlife
Service.

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.aiche.org/conferences/aiche-annual-meeting/2012/proceeding/paper/602bc-life-cycle-assessment-plasticizers-dehp-versus-green-alternatives
https://enviro-tox.com/daphnia-magna-lc50-48h/
https://www.penpet.de/en/chemicals/diisononyl-adipate/
https://www.oecd-ilibrary.org/environment/test-no-301-ready-biodegradability_9789264070349-en
https://www.nist.gov/system/files/documents/2022/02/08/GCR_22-032.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Canada.ca. (2023). Biological test method: acute lethality of effluents to daphnia magna.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]
2. semanticscholar.org [semanticscholar.org]

3. Development of a Highly Efficient Environmentally Friendly Plasticizer - PMC
[pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]

6. Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent
- PubMed [pubmed.ncbi.nlm.nih.gov]

7. Life Cycle Assessment Model of Plastic Products: Comparing Environmental Impacts for
Different Scenarios in the Production Stage - PMC [pmc.ncbi.nlm.nih.gov]

8. nvlpubs.nist.gov [nvlpubs.nist.gov]
9. upbiochemicals.com [upbiochemicals.com]
10. upbiochemicals.com [upbiochemicals.com]

11. Life cycle assessment of adipic acid production from lignin - Green Chemistry (RSC
Publishing) [pubs.rsc.org]

12. Adipic Acid Biobased: A Sustainable Alternative for the Chemical Industry - Shandong
Qibo New Energy Co., Ltd. [giboch.com]

13. researchgate.net [researchgate.net]
14. petroleumhpv.org [petroleumhpv.org]

15. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a
realistic environment - PMC [pmc.ncbi.nim.nih.gov]

16. concawe.eu [concawe.eu]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.canada.ca/en/environment-climate-change/services/biological-test-methods/acute-lethality-effluents-daphnia-magna.html
https://www.benchchem.com/product/b1596041?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/26/16/4833
https://www.semanticscholar.org/paper/Ecotoxicity-of-the-Adipate-Plasticizers%3A-Influence-Vikhareva-Aminova/daa57fdc096bc07e8ca6d52e1b767da1f55d5c87
https://pmc.ncbi.nlm.nih.gov/articles/PMC9100690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9100690/
https://www.researchgate.net/publication/356629691_Biodegradation_chemistry_of_new_adipate_plasticizers
https://www.researchgate.net/publication/353809389_Ecotoxicity_of_the_Adipate_Plasticizers_Influence_of_the_Structure_of_the_Alcohol_Substituent
https://pubmed.ncbi.nlm.nih.gov/34443422/
https://pubmed.ncbi.nlm.nih.gov/34443422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7959478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7959478/
https://nvlpubs.nist.gov/nistpubs/gcr/2022/NIST.GCR.22-032.pdf
https://upbiochemicals.com/industrial-benefits-of-adipic-acid-2/
https://upbiochemicals.com/benefits-of-bioderived-adipic-acid/
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c8gc00868j
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c8gc00868j
https://www.qiboch.com/adipic-acid-biobased/
https://www.qiboch.com/adipic-acid-biobased/
https://www.researchgate.net/publication/317928386_Prospective_life_cycle_assessment_of_bio-based_adipic_acid_production_from_forest_residues
https://www.petroleumhpv.org/~/media/petroleumhpv/documents/publications/ready%20biodegradability%20oecd%20301f%20manometric%20respirometry%20test%20biodeg_light%20hydrocracked%20gas%20oil.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175226/
https://www.concawe.eu/wp-content/uploads/OECD-Guideline-301-F.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 17. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

e 18. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a
realistic environment - PubMed [pubmed.ncbi.nim.nih.gov]

e 19. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

e 20. pdf.benchchem.com [pdf.benchchem.com]

e 21. researchgate.net [researchgate.net]

o 22. Diisononyl adipate for safe and flexible plasticizers | PENPET [penpet.com]
e 23. pdf.benchchem.com [pdf.benchchem.com]

e 24. canada.ca [canada.ca]

e 25. epa.gov [epa.gov]

¢ To cite this document: BenchChem. [A Comparative Guide to the Environmental Impact of
Adipate Plasticizers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596041/docs#a-comparative-guide-to-the-
environmental-impact-of-adipate-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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